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Compound of Interest
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Cat. No.: B1680455

For Researchers, Scientists, and Drug Development Professionals

Introduction

S 82-5455, a derivative of floxacrine, has been identified as a potent antimalarial agent,
particularly effective against the blood stages of Plasmodium berghei. This technical guide
synthesizes the available scientific information on S 82-5455 and the broader class of
floxacrine-related acridinedione derivatives. While research on specific derivatives of S 82-
5455 is not publicly available, this document provides a comprehensive overview of the parent
compound, its known activities, and the general mechanism of action for this class of
antimalarials, offering valuable insights for researchers in the field of drug discovery.

Core Compound: S 82-5455

S 82-5455 is chemically identified as 7-chloro-1-(4N-methylpiperazino-1N-imino)-10-hydroxy-
1,2,3,4-tetrahydro-3-(4-trifluoromethylphenyl)-9(10H)-acridone.[1] It has demonstrated
significant activity against drug-sensitive strains of Plasmodium berghei in both mice and rats.

[1]

In Vivo Efficacy

The primary quantitative data available for S 82-5455 comes from in vivo studies in a mouse
model of malaria. The efficacy was determined using a "28-day test,” a common method for
assessing curative potential in preclinical antimalarial studies.
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. . Subcutaneous
Parameter Oral Administration (mg/kg) . )
Administration (mg/kg)

Dosis Curativa Minima (x 5
1.56 3.12

days)

Dosis Tolerata Maxima (x 1
400 400
day)

Table 1: In Vivo Efficacy of S
82-5455 against P. berghei in
Mice.[1]

Experimental Protocols

While detailed, step-by-step experimental protocols for the synthesis and evaluation of S 82-
5455 are not available in the reviewed literature, the following outlines the general
methodologies employed in the study of this and related compounds.

"28-Day Test" for In Vivo Efficacy

This test is a standard method for evaluating the curative efficacy of antimalarial compounds in

rodent models.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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and industry. Email: info@benchchem.com
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